Cas no 2137448-32-7 (Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate)

• Product Name: Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate
• CAS No: 2137448-32-7
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 5302502
• Update Time: 2025-11-07

Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(3,5-difluoropyridin-4-yl)methyl]amino}butanoate
• Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate
• Butanoic acid, 2-[[(3,5-difluoro-4-pyridinyl)methyl]amino]-, methyl ester

• Inchi： 1S/C11H14F2N2O2/c1-3-10(11(16)17-2)15-4-7-8(12)5-14-6-9(7)13/h5-6,10,15H,3-4H2,1-2H3
• InChI Key： OKHNOUHGXHGVQO-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CNC(C(=O)OC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 244
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2

Additional information on Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate

Research Brief on Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate (CAS: 2137448-32-7): Recent Advances and Applications

Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate (CAS: 2137448-32-7) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a subject of intense research interest.

The synthesis of Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate involves a multi-step process that emphasizes the introduction of fluorine atoms at the 3 and 5 positions of the pyridine ring, a modification known to enhance metabolic stability and bioavailability. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity and purity of the synthesized product, ensuring its suitability for further biological evaluation.

Pharmacological studies have revealed that Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, in vitro assays demonstrated its ability to selectively target and inhibit key mediators of the NF-κB pathway, a critical signaling cascade in inflammation and immune responses. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, preliminary in vivo studies in rodent models have shown promising results, with the compound exhibiting favorable pharmacokinetic profiles and minimal toxicity at therapeutic doses.

Beyond its anti-inflammatory properties, Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate has also been investigated for its role in modulating neurotransmitter receptors. Recent research indicates its affinity for GABA_A receptors, which are implicated in anxiety and seizure disorders. Molecular docking studies have provided insights into the binding interactions between the compound and the receptor, highlighting the importance of the difluoropyridine moiety in stabilizing the ligand-receptor complex. These findings open new avenues for the design of next-generation anxiolytics and anticonvulsants.

In conclusion, Methyl 2-[(3,5-difluoropyridin-4-yl)methylamino]butanoate (CAS: 2137448-32-7) represents a versatile scaffold with significant therapeutic potential. Its dual role as an enzyme inhibitor and receptor modulator underscores its value in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in more complex disease models. The continued investigation of this compound is expected to yield valuable insights into its mechanisms of action and broaden its applications in the treatment of inflammatory and neurological disorders.